Cas no 512809-40-4 ((2E)-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)acrylic acid)

• Product Name: (2E)-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)acrylic acid
• CAS No: 512809-40-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD02090856
• CID: 1074012
• Update Time: 2025-06-09

(2E)-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)-acrylic acid
• (E)-3-(1-ETHYL-3-METHYL-1H-PYRAZOL-4-YL)-ACRYLIC ACID
• 3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)acrylic acid
• (2E)-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)acrylic acid

• MDL： MFCD02090856
• Inchi： 1S/C9H12N2O2/c1-3-11-6-8(7(2)10-11)4-5-9(12)13/h4-6H,3H2,1-2H3,(H,12,13)/b5-4+
• InChI Key： HCQQCFZNYLKPOS-SNAWJCMRSA-N
• SMILES： OC(/C=C/C1=CN(CC)N=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

(2E)-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)acrylic acid Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (2E)-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)acrylic acid

Introduction to (2E)-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)acrylic Acid (CAS No. 512809-40-4)

(2E)-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)acrylic acid, with the CAS number 512809-40-4, is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to the class of acrylic acids, which are widely recognized for their versatile applications in pharmaceuticals, agrochemicals, and material science. The unique structural features of this molecule, particularly its pyrazole moiety, make it a promising candidate for various synthetic and therapeutic applications.

The< strong>pyrazole ring is a heterocyclic aromatic compound that has been extensively studied due to its biological activity and stability. In particular, the presence of an ethyl group at the 1-position and a methyl group at the 3-position of the pyrazole ring in this compound enhances its reactivity and potential utility. The acrylic acid side chain provides additional functional groups that can be modified or utilized in further chemical synthesis, making this compound a valuable intermediate in drug development.

Recent advancements in medicinal chemistry have highlighted the importance of< strong>heterocyclic compounds in the design of novel therapeutic agents. Pyrazole derivatives, in particular, have shown promise in various pharmacological applications, including anti-inflammatory, antimicrobial, and anticancer properties. The< strong>acrylic acid moiety in (2E)-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)acrylic acid adds another layer of functionality that can be exploited for medicinal chemistry purposes. This combination of structural features makes it an intriguing candidate for further investigation.

In the realm of drug discovery, the ability to modify both the heterocyclic core and the acrylic acid side chain offers a high degree of flexibility in designing molecules with specific biological activities. For instance, researchers have explored the use of pyrazole derivatives as kinase inhibitors, where the pyrazole ring interacts with key residues in the enzyme's active site. The< strong>acrylic acid group can be further functionalized to enhance binding affinity or to introduce additional pharmacophores.

The synthesis of (2E)-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)acrylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the ethyl and methyl groups onto the pyrazole ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to achieve these modifications efficiently.

The pharmacological properties of this compound have been studied through both computational modeling and experimental assays. Computational studies have predicted that the< strong>pyrazole moiety can interact with biological targets such as enzymes and receptors, while the acrylic acid side chain can modulate these interactions through hydrogen bonding or other non-covalent interactions. Experimental validation through cell-based assays has confirmed these predictions, demonstrating potential therapeutic effects against various diseases.

In addition to its pharmaceutical applications, (2E)-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)acrylic acid has shown promise in material science research. The compound's ability to polymerize or form coordination complexes with metal ions makes it useful in developing novel materials with enhanced properties. For example, polymers derived from this compound could exhibit improved mechanical strength or thermal stability, making them suitable for industrial applications.

The environmental impact of this compound is also an area of interest. Researchers are exploring sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being applied to develop more eco-friendly methods for producing (2E)-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)acrylic acid. These efforts aim to ensure that the compound's benefits are maximized while minimizing its environmental footprint.

In conclusion, (2E)-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)acrylic acid is a versatile compound with significant potential in both pharmaceuticals and material science. Its unique structural features make it a valuable intermediate for drug development, while its reactivity allows for further functionalization and application in various fields. Continued research into this compound will likely uncover new uses and enhance our understanding of its properties and applications.